Cas no 1803965-75-4 (2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-5-carbonyl chloride)

• Product Name: 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-5-carbonyl chloride
• CAS No: 1803965-75-4
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4835246
• Update Time: 2025-06-14

2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-5-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO2/c1-3-4(6(9)15)2-5(7(13)14-3)16-8(10,11)12/h2H,1H3
• InChI Key： RQJGTKOGDSTDPU-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)Cl)C(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-5-carbonyl chloride

Comprehensive Overview of 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1803965-75-4)

The compound 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1803965-75-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent, a methyl group, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for halogenated pyridine derivatives like 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-5-carbonyl chloride has surged, driven by advancements in drug discovery and precision agriculture. The compound's carbonyl chloride group enables efficient coupling reactions, making it a versatile building block for heterocyclic chemistry. Its trifluoromethoxy group is particularly noteworthy, as this moiety is known to enhance the bioavailability and metabolic stability of many agrochemicals and pharmaceuticals.

One of the most frequently searched questions in the field of organic synthesis is how to optimize the yield and purity of halogenated pyridine intermediates. For CAS No. 1803965-75-4, recent studies highlight the importance of controlled reaction conditions to prevent degradation of the iodo substituent. Additionally, the compound's stability under various storage conditions is a common concern among researchers, with recommendations pointing to inert atmospheres and low temperatures for long-term preservation.

The rise of green chemistry has also influenced the synthesis and application of 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-5-carbonyl chloride. Researchers are exploring solvent-free and catalytic methods to reduce the environmental impact of producing such intermediates. This aligns with broader industry trends toward sustainable chemical manufacturing, a topic that dominates many academic and industrial discussions today.

Another hot topic in the context of pyridine-based compounds is their role in catalysis and material science. While CAS No. 1803965-75-4 is primarily used as a synthetic intermediate, its structural features suggest potential applications in designing ligands for transition metal catalysts or functional materials. This versatility makes it a subject of ongoing investigation in multidisciplinary research.

From a commercial perspective, the supply chain for 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-5-carbonyl chloride is closely monitored due to its niche applications. Suppliers often emphasize batch-to-batch consistency and compliance with international standards like REACH and GMP. These factors are critical for end-users in the pharmaceutical and agrochemical sectors, where regulatory compliance is non-negotiable.

In summary, 2-Iodo-6-methyl-3-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1803965-75-4) represents a critical intersection of organic chemistry, drug development, and sustainable innovation. Its unique properties and growing relevance in high-value industries ensure that it remains a focal point for research and development in the years to come.